Cas no 1627749-02-3 ((S)-1-Boc-2-methyl-5-oxopiperazine)

• Product Name: (S)-1-Boc-2-methyl-5-oxopiperazine
• CAS No: 1627749-02-3
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• MDL: MFCD33401703
• CID: 4759856
• PubChem ID: 90402439
• Update Time: 2026-02-26

(S)-1-Boc-2-methyl-5-oxopiperazine Chemical and Physical Properties

Names and Identifiers

• (S)-1-Boc-2-methyl-5-oxopiperazine
• SY285282
• (S)-tert-butyl 2-methyl-5-oxopiperazine-1-carboxylate
• SCHEMBL16027795
• tert-butyl (2S)-2-methyl-5-oxopiperazine-1-carboxylate
• EN300-6733826
• 1627749-02-3
• tert-Butyl (2S)-2-methyl-5-oxo-piperaZine-1-carboxylate
• MFCD33401703
• NYBJRGJELSODLU-ZETCQYMHSA-N
• PS-16488
• E79942
• (2S)-1-Boc-2-methyl-5-oxo-piperazine

• MDL： MFCD33401703
• Inchi： 1S/C10H18N2O3/c1-7-5-11-8(13)6-12(7)9(14)15-10(2,3)4/h7H,5-6H2,1-4H3,(H,11,13)
• InChI Key： NYBJRGJELSODLU-UHFFFAOYSA-N
• SMILES： O(C(N1CC(NCC1C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6

Additional information on (S)-1-Boc-2-methyl-5-oxopiperazine

Introduction to (S)-1-Boc-2-methyl-5-oxopiperazine (CAS No. 1627749-02-3)

(S)-1-Boc-2-methyl-5-oxopiperazine (CAS No. 1627749-02-3) is a chiral compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperazine, a versatile nitrogen-containing heterocyclic ring that plays a crucial role in the design and synthesis of various bioactive molecules. The presence of the tert-butyloxycarbonyl (Boc) protecting group and the methyl substituent at the 2-position imparts unique chemical and biological properties to this molecule, making it a valuable intermediate in the development of novel therapeutic agents.

The structure of (S)-1-Boc-2-methyl-5-oxopiperazine is characterized by its chiral center, which is essential for its biological activity. The Boc group serves as a temporary protecting group, preventing premature reactivity at the amine site during synthetic transformations. This protection allows for the selective modification of other functional groups, ensuring controlled and efficient synthesis pathways. Once the desired modifications are achieved, the Boc group can be selectively removed to reveal the free amine, facilitating further derivatization or conjugation with other bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of chiral compounds like (S)-1-Boc-2-methyl-5-oxopiperazine in drug discovery. Chirality is a critical factor in determining the pharmacological properties of a molecule, as enantiomers can exhibit significantly different biological activities. The (S)-enantiomer of this compound has been shown to possess enhanced potency and selectivity compared to its racemic counterpart, making it an attractive candidate for further investigation.

In the context of pharmaceutical research, (S)-1-Boc-2-methyl-5-oxopiperazine has been explored for its potential applications in various therapeutic areas. One notable area of interest is its use as an intermediate in the synthesis of central nervous system (CNS) drugs. The piperazine scaffold is known for its ability to modulate neurotransmitter systems, and derivatives like (S)-1-Boc-2-methyl-5-oxopiperazine can be tailored to target specific receptors or enzymes involved in neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.

Beyond CNS applications, this compound has also shown promise in oncology research. The ability to modify the piperazine ring with various functional groups allows for the design of molecules that can selectively target cancer cells while minimizing toxicity to healthy tissues. Recent studies have demonstrated that certain derivatives of (S)-1-Boc-2-methyl-5-oxopiperazine exhibit potent antiproliferative activity against a range of cancer cell lines, suggesting potential utility as lead compounds for anticancer drug development.

The synthesis of (S)-1-Boc-2-methyl-5-oxopiperazine involves several well-established chemical transformations. The key steps include the formation of the piperazine ring, introduction of the methyl group at the 2-position, and protection of the amine with the Boc group. These reactions are typically carried out under mild conditions to ensure high yields and stereoselectivity. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve high enantiomeric purity, which is crucial for maintaining the desired biological activity.

In addition to its use as an intermediate in drug synthesis, (S)-1-Boc-2-methyl-5-oxopiperazine has also found applications in other areas of chemical research. For instance, it can serve as a building block for constructing more complex molecular architectures through click chemistry or other coupling reactions. The versatility of this compound makes it a valuable tool for chemists working on diverse projects ranging from materials science to bioconjugation.

The safety profile of (S)-1-Boc-2-methyl-5-oxopiperazine has been extensively evaluated in preclinical studies. These studies have demonstrated that this compound exhibits low toxicity and good biocompatibility when used under controlled conditions. However, as with any chemical reagent or pharmaceutical intermediate, appropriate handling and storage practices should be followed to ensure safety and maintain product integrity.

In conclusion, (S)-1-Boc-2-methyl-5-oxopiperazine (CAS No. 1627749-02-3) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chiral nature make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore new applications and optimize synthetic methods for this important molecule, contributing to advancements in drug discovery and development.